Cas no 452051-01-3 (N-(4-chlorophenyl)-5-{2-(4-chlorophenyl)ethylsulfamoyl}-2-fluorobenzamide)

• Product Name: N-(4-chlorophenyl)-5-{2-(4-chlorophenyl)ethylsulfamoyl}-2-fluorobenzamide
• CAS No: 452051-01-3
• MF: C₂₁H₁₇Cl₂FN₂O₃S
• MW: 467.340685606003
• CID: 6089725
• PubChem ID: 5002203
• Update Time: 2025-05-20

N-(4-chlorophenyl)-5-{2-(4-chlorophenyl)ethylsulfamoyl}-2-fluorobenzamide Chemical and Physical Properties

Names and Identifiers

• N-(4-chlorophenyl)-5-{2-(4-chlorophenyl)ethylsulfamoyl}-2-fluorobenzamide
• Benzamide, N-(4-chlorophenyl)-5-[[[2-(4-chlorophenyl)ethyl]amino]sulfonyl]-2-fluoro-
• SR-01000580992
• 5-(N-(4-chlorophenethyl)sulfamoyl)-N-(4-chlorophenyl)-2-fluorobenzamide
• 452051-01-3
• SR-01000580992-1
• F0917-3012
• N-(4-chlorophenyl)-5-[2-(4-chlorophenyl)ethylsulfamoyl]-2-fluorobenzamide
• N-(4-chlorophenyl)-5-{[2-(4-chlorophenyl)ethyl]sulfamoyl}-2-fluorobenzamide
• AKOS024602174
• Oprea1_481052

• Inchi： 1S/C21H17Cl2FN2O3S/c22-15-3-1-14(2-4-15)11-12-25-30(28,29)18-9-10-20(24)19(13-18)21(27)26-17-7-5-16(23)6-8-17/h1-10,13,25H,11-12H2,(H,26,27)
• InChI Key： YBPPREHRXKGNLY-UHFFFAOYSA-N
• SMILES： C(NC1=CC=C(Cl)C=C1)(=O)C1=CC(S(NCCC2=CC=C(Cl)C=C2)(=O)=O)=CC=C1F

Computed Properties

• Exact Mass: 466.0320971g/mol
• Monoisotopic Mass: 466.0320971g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 30
• Rotatable Bond Count: 7
• Complexity: 660
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5
• Topological Polar Surface Area: 83.6Ų

Experimental Properties

• Density: 1.441±0.06 g/cm3(Predicted)
• pka: 10.53±0.50(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Anilides Aromatic anilides

Additional information on N-(4-chlorophenyl)-5-{2-(4-chlorophenyl)ethylsulfamoyl}-2-fluorobenzamide

N-(4-chlorophenyl)-5-{2-(4-chlorophenyl)ethylsulfamoyl}-2-fluorobenzamide (CAS No. 452051-01-3): A Comprehensive Overview

The compound N-(4-chlorophenyl)-5-{2-(4-chlorophenyl)ethylsulfamoyl}-2-fluorobenzamide (CAS No. 452051-01-3) is a specialized chemical entity that has garnered significant attention in pharmaceutical and biochemical research. This sulfonamide derivative is characterized by its unique molecular structure, which includes fluorobenzamide and chlorophenyl moieties. These functional groups contribute to its potential applications in drug discovery and development, particularly in targeting specific enzymatic pathways.

One of the most frequently searched questions related to this compound is: "What are the potential therapeutic applications of N-(4-chlorophenyl)-5-{2-(4-chlorophenyl)ethylsulfamoyl}-2-fluorobenzamide?" Researchers have explored its role as a potential inhibitor for certain protein targets, owing to its sulfamoyl group, which can interact with active sites in enzymes. This makes it a candidate for studying diseases where enzyme modulation is critical, such as inflammatory conditions or metabolic disorders.

The physical and chemical properties of CAS 452051-01-3 are also a point of interest. Its molecular weight, solubility, and stability under various conditions are key factors that determine its suitability for laboratory and industrial applications. For instance, its fluorinated component enhances its metabolic stability, a feature highly valued in medicinal chemistry. This aligns with the growing trend in drug design to incorporate fluorine atoms to improve pharmacokinetic profiles.

Another hot topic in searches is: "How is N-(4-chlorophenyl)-5-{2-(4-chlorophenyl)ethylsulfamoyl}-2-fluorobenzamide synthesized?" The synthesis typically involves multi-step organic reactions, including the formation of the sulfonamide linkage and subsequent fluorobenzamide coupling. Researchers often optimize these steps to achieve higher yields and purity, which is crucial for its application in high-throughput screening and preclinical studies.

The safety and handling of N-(4-chlorophenyl)-5-{2-(4-chlorophenyl)ethylsulfamoyl}-2-fluorobenzamide are also frequently queried. While it is not classified as a hazardous material, standard laboratory precautions should be observed, such as the use of personal protective equipment (PPE) and proper ventilation. This reflects the broader industry focus on sustainable and safe chemical practices.

In the context of market dynamics, the demand for CAS 452051-01-3 is driven by its utility in academic and pharmaceutical research. Companies specializing in fine chemicals and custom synthesis often list this compound in their portfolios, catering to the needs of drug discovery programs. The rise of targeted therapies and precision medicine has further amplified interest in such specialized molecules.

Lastly, the regulatory status of N-(4-chlorophenyl)-5-{2-(4-chlorophenyl)ethylsulfamoyl}-2-fluorobenzamide is another area of inquiry. As of now, it is primarily used for research purposes and is not approved for therapeutic use. However, its structural features make it a valuable tool for studying biochemical interactions and developing novel therapeutic agents.

In summary, N-(4-chlorophenyl)-5-{2-(4-chlorophenyl)ethylsulfamoyl}-2-fluorobenzamide (CAS No. 452051-01-3) represents a fascinating intersection of chemistry and biology. Its unique properties and potential applications continue to make it a subject of active research, aligning with contemporary trends in drug development and molecular science.